Cas no 864771-17-5 (3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)

3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole structure

864771-17-5 structure

Product Name:3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

CAS No:864771-17-5

MF:C₁₄H₁₉BN₂O₂

MW:258.123863458633

MDL:MFCD07779192

CID:69083

PubChem ID:22831858

Update Time:2024-10-26

3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
- 3-Methyl-5-pinacolatoborylindazole
- 3-Methyl-1H-indazole-5-bonic acid pinacol ester
- 3-Methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole
- 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-indazole
- 3-METHYL-5-PINACOLATOBORYL-INDAZOLE
- 3-Methylindazole-5-boronic acid pinacol ester
- 3-methyl-1H-indazole-5-boronic acid pinacol ester
- 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
- (3-Methyl-1H-indazol-5-yl)boronic acid pinacol ester
- PubChem7816
- 1H-Indazole, 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- S
- 3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (ACI)
- 3-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-indazole
- CS-0051255
- J-512864
- EN300-266717
- YTYTZKVFIGWLKK-UHFFFAOYSA-N
- SCHEMBL1519972
- DTXSID40628525
- SY097645
- MFCD07779192
- AS-38213
- 864771-17-5
- 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole, AldrichCPR
- 3-Methyl-1H-indazol-5-boronic Acid Pinacol Ester
- AKOS015969064
- A1-24208
- Z2044777235
- PB27808
- MDL： MFCD07779192
- Inchi： 1S/C14H19BN2O2/c1-9-11-8-10(6-7-12(11)17-16-9)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3,(H,16,17)
- InChI Key： YTYTZKVFIGWLKK-UHFFFAOYSA-N
- SMILES： N1=C(C)C2C(=CC=C(B3OC(C)(C)C(C)(C)O3)C=2)N1

Computed Properties

Exact Mass: 258.15400
Monoisotopic Mass: 258.154
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 345
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.1

Experimental Properties

Density: 1.13
Boiling Point: 416.7 °C at 760 mmHg
Flash Point: 416.7 °C at 760 mmHg
Refractive Index: 1.558
PSA: 47.14000
LogP: 2.17050

3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Security Information

Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：

3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0129P-1g	3-Methyl-1H-indazole-5-boronic acid pinacol ester	864771-17-5	97%	1g	2527.17CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0129P-5g	3-Methyl-1H-indazole-5-boronic acid pinacol ester	864771-17-5	97%	5g	10108.67CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0129P-500mg	3-Methyl-1H-indazole-5-boronic acid pinacol ester	864771-17-5	97%	500mg	1679.12CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0129P-250mg	3-Methyl-1H-indazole-5-boronic acid pinacol ester	864771-17-5	97%	250mg	1263.58CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0129P-100mg	3-Methyl-1H-indazole-5-boronic acid pinacol ester	864771-17-5	97%	100mg	1060.05CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0129P-50mg	3-Methyl-1H-indazole-5-boronic acid pinacol ester	864771-17-5	97%	50mg	831.08CNY	2021-05-07
Chemenu	CM108775-5g	3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole	864771-17-5	0.95	5g	$1425	2021-08-06
TRC	M343718-10mg	3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole	864771-17-5		10mg	$ 50.00	2022-06-03
TRC	M343718-50mg	3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole	864771-17-5		50mg	$ 115.00	2022-06-03
TRC	M343718-100mg	3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole	864771-17-5		100mg	$ 185.00	2022-06-03

3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Production Method

Production Method 1

552331-16-5

73183-34-3

864771-17-5

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Di-μ-chlorobis(η3-2-propenyl)dipalladium , 2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl Solvents: 1,4-Dioxane ; 48 h, 90 °C; 90 °C → rt
1.2 Reagents: Water

Reference

A Scalable and Metal-Free Synthesis of Indazoles from 2-Aminophenones and In Situ Generated De-Boc-Protected O-Mesitylsulfonyl Hydroxylamine Derivatives

Wang, Jinlong; et al, Journal of Organic Chemistry, 2023, 88(18), 13049-13056

Production Method 2

1339927-28-4

864771-17-5

Reaction Conditions

1.1 Reagents: [(1,1-Dimethylethoxy)carbonyl]azanyl 2,4,6-trimethylbenzenesulfonate Solvents: 1,1,1,3,3,3-Hexafluoro-2-propanol ; 15 h, 45 °C

Reference

A Scalable and Metal-Free Synthesis of Indazoles from 2-Aminophenones and In Situ Generated De-Boc-Protected O-Mesitylsulfonyl Hydroxylamine Derivatives

Wang, Jinlong; et al, Journal of Organic Chemistry, 2023, 88(18), 13049-13056

Production Method 3

29124-56-9

864771-17-5

Reaction Conditions

1.1 Reagents: [(1,1-Dimethylethoxy)carbonyl]azanyl 2,4,6-trimethylbenzenesulfonate Solvents: 1,1,1,3,3,3-Hexafluoro-2-propanol ; 15 h, 45 °C
2.1 Reagents: Potassium acetate Catalysts: Di-μ-chlorobis(η3-2-propenyl)dipalladium , 2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl Solvents: 1,4-Dioxane ; 48 h, 90 °C; 90 °C → rt
2.2 Reagents: Water

Reference

A Scalable and Metal-Free Synthesis of Indazoles from 2-Aminophenones and In Situ Generated De-Boc-Protected O-Mesitylsulfonyl Hydroxylamine Derivatives

Wang, Jinlong; et al, Journal of Organic Chemistry, 2023, 88(18), 13049-13056